N,N-diethyl-4-hydroxy-3-nitrobenzene-1-sulfonamide

• IUPAC Name: N,N-diethyl-4-hydroxy-3-nitrobenzenesulfonamide
• InChI: InChI=1S/C10H14N2O5S/c1-3-11(4-2)18(16,17)8-5-6-10(13)9(7-8)12(14)15/h5-7,13H,3-4H2,1-2H3
• InChI Key: PUXUOVTULZWEHQ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=CC(=C(C=C1)O)[N+](=O)[O-]
• Molecular Formula: C10H14N2O5S
• Molecular Weight: 274.30 g/mol

Description

“N,N-diethyl-4-hydroxy-3-nitrobenzene-1-sulfonamide” is a synthesized organic compound. It has a molecular formula of C10H14N2O5S and an average mass of 274.294 Da.

Molecular Structure Analysis

The molecular structure of “N,N-diethyl-4-hydroxy-3-nitrobenzene-1-sulfonamide” is represented by the InChI code 1S/C10H14N2O5S/c1-3-11(4-2)17(15,16)10-7-5-6-9(8-10)12(13)14/h5-8H,3-4H2,1-2H3.

Scientific Research Applications

Sulfonamides in the Environment A Review and a Case Report

Sulfonamides, including compounds like N,N-diethyl-4-hydroxy-3-nitrobenzene-1-sulfonamide, are known for their application in treating animals and humans. However, their presence in the environment poses pollution risks. An extensive review of 1588 publications has been presented, emphasizing the pollution concerns due to sulfonamides, their environmental contamination, and methods of analysis. The review also incorporates a case report detailing sulfamethazine detection in pig slurry, underscoring the necessity for updated legal directives for environmental protection (Hruška & Fránek, 2018).

Biological Applications

Sulfation of Drugs and Hormones in Mid-Gestation Human Fetus Sulfotransferase, an enzyme family crucial in the sulfation process, is involved in transferring a sulfate group to various acceptor substrates including drugs and hormones. This process is pivotal in human fetal tissues. The paper provides a comprehensive review of literature on the sulfation of drugs and hormones in human fetuses, highlighting the significant activity of sulfotransferase enzymes during the fetal stage, with sulfated hormones potentially acting as stores for the regeneration of free hormones (Pacifici, 2005).

Drug Delivery Systems

Responsive Hydrogels Based on Triggered Click Reactions for Liver Cancer Hydrogels, especially those containing nitrobenzyl groups, are significant in drug delivery systems, particularly for liver cancer treatment. These hydrogels can enhance in vivo drug release efficiency, leading to improved survival rates for liver cancer patients. The paper discusses the synthesis methods and applications of responsive hydrogels that react to external or internal stimuli, allowing for controlled drug release in different states, showcasing the potential of such systems in precision medicine (Zhu et al., 2022).